Cas no 1706288-11-0 (3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide
• CAS No: 1706288-11-0
• MF: C₁₅H₁₇ClFN₃O₃S
• MW: 373.830184698105
• CID: 5833478
• PubChem ID: 90622430
• Update Time: 2025-06-08

3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide
• AKOS025095877
• 3-chloro-4-fluoro-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide
• 3-chloro-4-fluoro-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzene-1-sulfonamide
• F6448-1475
• 1706288-11-0

• Inchi： 1S/C15H17ClFN3O3S/c16-14-7-13(1-2-15(14)17)24(21,22)19-12-8-18-20(10-12)9-11-3-5-23-6-4-11/h1-2,7-8,10-11,19H,3-6,9H2
• InChI Key： KKRBYQMPTLWNAE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN(CC3CCOCC3)N=C2)(=O)=O)=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 373.0663184g/mol
• Monoisotopic Mass: 373.0663184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.6Ų

Additional information on 3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide

Introduction to 3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide (CAS No. 1706288-11-0)

3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1706288-11-0, represents a sophisticated derivative of benzenesulfonamide, incorporating fluorine and chlorine substituents along with a pyrazole moiety. The presence of these elements not only enhances its chemical reactivity but also opens up diverse applications in medicinal chemistry and drug development.

The structural framework of 3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide is meticulously designed to optimize its biological activity. The benzenesulfonamide core is a well-known pharmacophore that exhibits a broad spectrum of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine at the 4-position and chlorine at the 3-position further modulates its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

In recent years, there has been an increasing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The incorporation of heterocyclic compounds such as pyrazole into sulfonamide structures has been shown to enhance binding affinity and selectivity towards various biological targets. Specifically, the pyrazole ring in 3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide contributes to its stability and reactivity, enabling it to interact effectively with biological macromolecules.

The< strong>1-(oxan-4-ylmethyl)pyrazol-4-yl substituent adds an additional layer of complexity to the molecule, providing a unique scaffold for drug design. This moiety has been explored in various pharmaceutical applications due to its ability to modulate enzyme activity and receptor binding. The oxan ring, derived from ethylene glycol, introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of< strong>3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide in addressing unmet medical needs. Researchers have demonstrated its efficacy in preclinical models for conditions such as cancer and inflammation. The compound's ability to inhibit key enzymes involved in disease pathways suggests its therapeutic potential. Additionally, its structural features make it a valuable scaffold for developing next-generation drugs with improved pharmacological properties.

The synthesis of< strong>3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-y]benzenesulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the complex molecular framework efficiently.

The< strong>CAS number 1706288-11-0 provides a unique identifier for this compound, facilitating its documentation and regulatory compliance in pharmaceutical research. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize the compound in their studies. The CAS registry system plays a vital role in maintaining consistency and clarity in chemical information exchange.

In conclusion, 3-chloro-4-fluoro-N-[1-(oxan-4-ylmethyl)pyrazol-4-y]benzenesulfonamide is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of substituents enhances its biological activity and makes it a valuable candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of innovative therapeutic strategies.